1333872-58-4(5-Chloro-2-(propan-2-yl)pyrimidine-4-carboxamide) Price
This page is the exclusive Price page for 1333872-58-4(5-Chloro-2-(propan-2-yl)pyrimidine-4-carboxamide).
This page is dedicated to presenting you with the most accurate and real-time updated Price information about this important compound,thereby providing a strong basis for you when making relevant purchasing decisions and helping you understand the market Price dynamics more comprehensively and clearly.
5-Chloro-2-(propan-2-yl)pyrimidine-4-carboxamide
C8H10ClN3O
199.637500286102
MFCD16666203
5055044
5-Chloro-2-(propan-2-yl)pyrimidine-4-carboxamide Price
| Related Categories | No. | Brand | Purity | Specification | Price | Update time | Buy |
|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AV72443-500mg | a2bchem | 95% | 500mg | $587.00 | 20 Apr. 2024 | |
| A2B Chem LLC | AV72443-1g | a2bchem | 95% | 1g | $742.00 | 20 Apr. 2024 | |
| A2B Chem LLC | AV72443-2.5g | a2bchem | 95% | 2.5g | $1420.00 | 20 Apr. 2024 | |
| A2B Chem LLC | AV72443-5g | a2bchem | 95% | 5g | $2083.00 | 20 Apr. 2024 | |
| Ambeed | A1136267-1g | ambeed | 95% | 1g | $484.0 | 24 Apr. 2024 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN22099-100mg | nan jing yao shi | 95% | 100mg | ￥864.0 | 25 Apr. 2024 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN22099-250mg | nan jing yao shi | 95% | 250mg | ￥1155.0 | 25 Apr. 2024 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN22099-500mg | nan jing yao shi | 95% | 500mg | ￥1920.0 | 25 Apr. 2024 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN22099-1g | nan jing yao shi | 95% | 1g | ￥2884.0 | 25 Apr. 2024 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN22099-5g | nan jing yao shi | 95% | 5g | ￥8640.0 | 25 Apr. 2024 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN22099-10g | nan jing yao shi | 95% | 10g | ￥12810.0 | 25 Apr. 2024 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1555024-1g | le yan | 98% | 1g | ￥6435.00 | 09 Aug. 2024 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1555024-5g | le yan | 98% | 5g | ￥22257.00 | 09 Aug. 2024 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1555024-10g | le yan | 98% | 10g | ￥28597.00 | 09 Aug. 2024 | |
| Aaron | AR01AL47-50mg | aaron | 95% | 50mg | $239.00 | 11 Feb. 2025 | |
| Aaron | AR01AL47-100mg | aaron | 95% | 100mg | $344.00 | 11 Feb. 2025 | |
| Aaron | AR01AL47-250mg | aaron | 95% | 250mg | $481.00 | 11 Feb. 2025 | |
| Aaron | AR01AL47-500mg | aaron | 95% | 500mg | $746.00 | 11 Feb. 2025 | |
| Aaron | AR01AL47-1g | aaron | 95% | 1g | $948.00 | 11 Feb. 2025 | |
| Aaron | AR01AL47-2.5g | aaron | 95% | 2.5g | $1834.00 | 11 Feb. 2025 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN22099-100.0mg | nan jing yao shi | 95% | 100.0mg | ￥864.0000 | 12 Apr. 2025 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN22099-250.0mg | nan jing yao shi | 95% | 250.0mg | ￥1155.0000 | 12 Apr. 2025 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN22099-500.0mg | nan jing yao shi | 95% | 500.0mg | ￥1920.0000 | 12 Apr. 2025 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN22099-1.0g | nan jing yao shi | 95% | 1.0g | ￥2884.0000 | 12 Apr. 2025 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN22099-5.0g | nan jing yao shi | 95% | 5.0g | ￥8640.0000 | 12 Apr. 2025 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN22099-10.0g | nan jing yao shi | 95% | 10.0g | ￥12810.0000 | 12 Apr. 2025 |
Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Audited Supplier
Gold Member
Audited Supplier
CN Supplier
Bulk
Company nature: Private enterprises
Yunnanjiuzhen
Audited Supplier
Gold Member
Audited Supplier
CN Supplier
Bulk
Company nature: Private enterprises
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Audited Supplier
Gold Member
Audited Supplier
CN Supplier
Reagent
Company nature: Private enterprises
Jinan Hanyu Chemical Co.,Ltd.
Audited Supplier
Gold Member
Audited Supplier
CN Supplier
Bulk
Company nature: Private enterprises
Hebei Liye chemical Co.,Ltd
Audited Supplier
Gold Member
Audited Supplier
CN Supplier
Bulk
Company nature: Private enterprises
